2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-butyl-2-oxochromen-7-yl)oxy-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H23NO4/c1-3-4-5-16-12-22(25)27-20-13-18(10-11-19(16)20)26-14-21(24)23-17-8-6-15(2)7-9-17/h6-13H,3-5,14H2,1-2H3,(H,23,24)
• InChI Key: IWBBINJCWLPSRE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide, also known as Boc-Lys(Acm)-OH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide(Acm)-OH is not well understood. However, it has been suggested that it may act as a protease inhibitor, blocking the activity of enzymes involved in various physiological processes. It may also act as a modulator of the immune system, regulating the activity of immune cells and cytokines.
Biochemical and physiological effects:
2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide(Acm)-OH has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, indicating its potential as an antimicrobial agent. It has also been shown to inhibit the activity of various enzymes, including proteases, indicating its potential as an enzyme inhibitor. In addition, it has been shown to modulate the activity of immune cells and cytokines, indicating its potential as an immunomodulatory agent.

Advantages and Limitations for Lab Experiments

2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide(Acm)-OH has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, it also has some limitations, including its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the research on 2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide(Acm)-OH. These include the development of new drug delivery systems and biomaterials, the synthesis of new peptides and proteins, and the exploration of its potential as an immunomodulatory agent. Additionally, further studies are needed to elucidate its mechanism of action and to determine its potential toxicity and side effects.
Conclusion:
In conclusion, 2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide(Acm)-OH is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to explore its applications in various fields.

Scientific Research Applications

2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-methylphenyl)acetamide(Acm)-OH has been extensively studied for its potential applications in various fields, including drug discovery, proteomics, and biotechnology. It has been used as a building block for the synthesis of various peptides and proteins, including antimicrobial peptides, enzyme inhibitors, and vaccine candidates. It has also been used in the development of new drug delivery systems and biomaterials.